Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate

• IUPAC Name: ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate
• InChI: InChI=1S/C20H23NO5/c1-3-25-20(23)15-6-4-7-16(14-15)21-19(22)8-5-13-26-18-11-9-17(24-2)10-12-18/h4,6-7,9-12,14H,3,5,8,13H2,1-2H3,(H,21,22)
• InChI Key: DLMLGJBCFWQQCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CCCOC2=CC=C(C=C2)OC
• Molecular Formula: C20H23NO5
• Molecular Weight: 357.4 g/mol

Description

Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate is an organic compound that belongs to the class of esters It is characterized by the presence of an ester functional group, an aromatic ring, and a secondary amide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate typically involves a multi-step process. One common method includes the esterification of 3-amino benzoic acid with ethanol in the presence of a catalyst such as sulfuric acid to form ethyl 3-aminobenzoate. This intermediate is then reacted with 4-(4-methoxyphenoxy)butanoyl chloride in the presence of a base such as triethylamine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The ester group can be reduced to form an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of hydroxyl derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of halogenated aromatic compounds.

Scientific Research Applications

Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Ethyl 3-[4-(4-methoxyphenoxy)butanoylamino]benzoate can be compared with other similar compounds, such as:

Ethyl 3-[4-(4-methylphenoxy)butanoylamino]benzoate: Similar structure but with a methyl group instead of a methoxy group.

Ethyl 3-[4-(4-hydroxyphenoxy)butanoylamino]benzoate: Similar structure but with a hydroxyl group instead of a methoxy group.

Uniqueness

The presence of the methoxy group in this compound imparts unique chemical and biological properties, such as increased lipophilicity and potential for specific biological interactions.